4-(3,4-Dimethylanilino)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid

• IUPAC Name: 4-(3,4-dimethylanilino)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C17H20N2O4/c1-11-5-6-13(8-12(11)2)19-16(20)9-15(17(21)22)18-10-14-4-3-7-23-14/h3-8,15,18H,9-10H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: JIKYVPDHYQXCNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC(C(=O)O)NCC2=CC=CO2)C
• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol

Description

4-(3,4-Dimethylanilino)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid, also known as DFOB, is a chemical compound that has generated interest in the scientific community due to its potential applications in various fields, including medicine, biology, and chemistry.

Scientific Research Applications

Interaction with Binucleophilic Reagents

Studies demonstrate the reactions of 4-oxobutanoic acids and their cyclic analogues with binucleophilic reagents, leading to the formation of complex fused systems. For example, interaction with 1,3-binucleophilic reagent (2-aminophenyl) methanol can produce benzopyrroloxazine(one)s, depending on the substrate. Quantum-chemical calculations support the mechanisms of these reactions, suggesting applications in synthetic chemistry and materials science (Amalʼchieva et al., 2022).

Synthesis of Complex Organic Molecules

The synthesis of γ-butyrolactones, quinoxalines, and azauracils from derivatives of 4-aryl-2-oxobutanoic acids highlights the versatility of these compounds in creating pharmacologically relevant structures. This underscores their potential in drug discovery and organic synthesis (Labib et al., 1988).

Development of Analytical Tools

The development of sensitive ELISA methods for the analysis of organophosphorus insecticides in fruit samples, utilizing derivatives of 4-oxobutanoic acid, illustrates the application of these compounds in environmental monitoring and food safety (Zhang et al., 2008).

Photolysis to Produce Heterocycles

The photolysis of 4-chloro-N,N-dimethylaniline in the presence of furan and its derivatives, leading to 2-(4-N,N-dimethylaminophenyl) heterocycles, showcases the potential of 4-oxobutanoic acid analogs in synthesizing photochemically active compounds for material science and photopharmacology (Guizzardi et al., 2000).

Molecular Structure Analysis

Investigations into the molecular structure, hyperpolarizability, and electronic properties of related compounds provide insights into their potential use in material science, particularly in designing materials with specific optical or electronic properties (Raju et al., 2015).